2-Fluoro-3-iodo-4-methoxypyridine

• Molecular Formula: C6H5FINO
• Molecular Weight: 253.01 g/mol
• IUPAC Name: 2-fluoro-3-iodo-4-methoxypyridine
• InChI: InChI=1S/C6H5FINO/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key: OEOPTKGPZAAXFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)F)I

Description

2-Fluoro-3-iodo-4-methoxypyridine is a useful research compound. Its molecular formula is C6H5FINO and its molecular weight is 253.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (−20° C.), stirred suspension of the 3-iodo-4-methoxypyridin-2-amine (2.5 g, 10 mmol) in HBF4 (70 mL, 470 mmol) was added an aqueous solution of NaNO2 (1.67 M, 6 mL, 10 mmol) over 20 min. The reaction turned green and then brown in color. The mixture was stirred at 0° C. for 3 h. The reaction was then carefully poured into a cold (0° C.) saturated solution of Na2CO3 (50 g) in H2O (100 mL). The layer was then extracted with EtOAc (×3). The combined organic layers were dried over anhydrous MgSO4, filtered, and concentrated under vacuum to leave a residue which was purified by column chromatography on silica gel (elution with 5:1 to 2:1 hexanes:ethyl acetate) to yield 2-fluoro-3-iodo-4-methoxypyridine as a light yellow solid.